molecular formula C13H16N2O3 B8745381 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one

Cat. No. B8745381
M. Wt: 248.28 g/mol
InChI Key: SESLFWARHJQDOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Methoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one

Molecular Formula

C13H16N2O3

Molecular Weight

248.28 g/mol

IUPAC Name

6-methoxyspiro[3H-1,3-benzoxazine-2,4'-piperidine]-4-one

InChI

InChI=1S/C13H16N2O3/c1-17-9-2-3-11-10(8-9)12(16)15-13(18-11)4-6-14-7-5-13/h2-3,8,14H,4-7H2,1H3,(H,15,16)

InChI Key

SESLFWARHJQDOM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)OC3(CCNCC3)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 26 mg (0.083 mmol) of N-[4,8-dimethoxyquinoline-2-yl)carbonyl]-4-piperidone (prepared as described in Example 44), 14 mg (0.083 mmol) of 2-hydroxy-5-methoxybenzamide, and 0.020 mL of morpholine in a mixture of 0.2 mL of toluene and 0.6 mL of methanol is refluxed for 20 hr. The reaction mixture is diluted with ethyl acetate, and washed with water, brine, and dried over Na2SO4. After solvent removal by rotoevaporation, the crude product is purified by preparative TLC to give 17 mg (0.037 mmol, 45% yield) of 1′-[4,8-dimethoxyquinoline-2-yl)carbonyl]-6-methoxyspiro-[2H-1,3-benzoxazin-2,4′-piperidin]-4-(3H)-one (Compound 150): 1H NMR (DMSO-d6): δ 3.76 (s, 3H), 3.95 (s, 3H), 4.07 (s, 3H), 7.04 (d, 1H), 7.12 (d of d, 1H), 7.19 (s, 1H), 7.24 (m, 2H), 7.52 (d of d, 1H), 7.68 (d, 1H), and 8.85 ppm (s, 1H). MS m/z: 464.1 (M+H)+, 486.2 (M+Na)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
14 mg
Type
reactant
Reaction Step One
Quantity
0.02 mL
Type
reactant
Reaction Step One
Quantity
0.2 mL
Type
solvent
Reaction Step Two
Quantity
0.6 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.